Cas no 2172429-44-4 (6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid)

• Product Name: 6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid
• CAS No: 2172429-44-4
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 6415326
• PubChem ID: 165834207
• Update Time: 2025-06-08

6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid
• EN300-1267530
• 2172429-44-4

• Inchi： 1S/C13H13ClN2O2/c1-7(2)5-11-15-10-4-3-8(14)6-9(10)12(16-11)13(17)18/h3-4,6-7H,5H2,1-2H3,(H,17,18)
• InChI Key： WNSACRGLIPYGBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=NC(CC(C)C)=N2

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid

Research Briefing on 6-Chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid (CAS: 2172429-44-4)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid (CAS: 2172429-44-4). This quinazoline derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound's structural features, including the chloro and isobutyl substituents on the quinazoline core, contribute to its unique biological activity. Recent research has focused on optimizing its synthetic pathway to improve yield and purity, as well as investigating its interactions with various biological targets. Notably, its carboxylic acid moiety enhances its solubility and bioavailability, making it a viable lead compound for further modification.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid exhibits potent inhibitory activity against a range of kinases involved in inflammatory pathways. The study utilized high-throughput screening and molecular docking simulations to identify its binding affinity for specific kinase domains. These findings suggest its potential as an anti-inflammatory agent, with further preclinical studies underway.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role as a precursor in the synthesis of novel quinazoline-based analogs. By modifying the carboxylic acid group, researchers developed derivatives with enhanced selectivity and potency against cancer cell lines. The study emphasized the compound's versatility as a scaffold for designing targeted therapies, particularly in oncology.

Furthermore, computational studies have provided insights into the compound's pharmacokinetic properties. Molecular dynamics simulations revealed its stability in physiological conditions and its ability to cross cell membranes, supporting its potential for oral administration. These computational predictions are being validated in ongoing in vivo studies, which aim to assess its toxicity and efficacy in animal models.

In conclusion, 6-chloro-2-(2-methylpropyl)quinazoline-4-carboxylic acid (CAS: 2172429-44-4) represents a promising candidate for therapeutic development, with applications spanning inflammation, oncology, and beyond. Continued research efforts are expected to elucidate its full potential and pave the way for clinical translation. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in chemical biology and medicine.